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Introduction

Decanoyl-RVRK-chloromethylketone (Dec-RVRK-CMK) is a potent, cell-permeable, and
irreversible inhibitor of the host proprotein convertase furin.[1][2][3] Furin plays a critical role in
the maturation of various viral glycoproteins, making it an attractive target for broad-spectrum
antiviral drug development.[4][5] This document provides detailed application notes and
protocols for the use of Dec-RVRK-CMK in viral infectivity assays, focusing on its application
against flaviviruses such as Zika virus (ZIKV) and Japanese encephalitis virus (JEV).

Mechanism of Action

Many viruses, including flaviviruses and coronaviruses, produce precursor proteins that require
cleavage by host proteases to become functional and produce infectious progeny.[2][6] Furin, a
ubiquitous cellular endoprotease, is responsible for cleaving the precursor membrane protein
(prM) of flaviviruses into the mature membrane (M) protein during viral egress.[4][5] This
cleavage is essential for the virus to become fully infectious. Dec-RVRK-CMK acts by
specifically inhibiting furin, thereby preventing the cleavage of prM.[2][4] This results in the
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release of immature, non-infectious or poorly infectious viral particles, effectively reducing the
viral titer and spread.[1][2] Studies have shown that Dec-RVRK-CMK's primary antiviral effect
is on the release and subsequent infectivity of new virions, rather than on the replication of viral
RNA within the host cell.[1][5]
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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